![molecular formula C12H28ClNO2 B2815339 1-(Isobutylamino)-3-(tert-pentyloxy)propan-2-ol hydrochloride CAS No. 1217071-25-4](/img/structure/B2815339.png)
1-(Isobutylamino)-3-(tert-pentyloxy)propan-2-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Isobutylamino)-3-(tert-pentyloxy)propan-2-ol hydrochloride, also known as IBUPROXYL, is a chemical compound that has been found to have potential therapeutic applications in various fields of biomedical research. This compound is synthesized through a multi-step process that involves the use of several reagents and catalysts.
Scientific Research Applications
Synthesis and Beta-Adrenergic Blocking Activity
Research on compounds similar to "1-(Isobutylamino)-3-(tert-pentyloxy)propan-2-ol hydrochloride" focuses on their synthesis and pharmacological evaluation for beta-adrenergic blocking activity. For instance, the synthesis of 1-substituted-3-(2-isopropyl-5-methyl-phenoxy)-propan-2-ol oxalates from thymol, a naturally occurring agent, and their pharmacological assessment using mouse ECG and isolated rat uterus models reveal non-selective beta-adrenergic blocking activity (Jindal et al., 2003). These findings highlight the potential of structurally related compounds in cardiovascular research and therapy.
Antimicrobial and Antiradical Activity
Another area of interest is the antimicrobial and antiradical activity of related chemical structures. The preparation and evaluation of (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones, through reactions with various alcohols, demonstrate lower antimicrobial and antioxidant activities compared to beta-blockers of a similar class. This suggests the diverse biological activities and potential applications of these compounds in developing new therapeutic agents with antimicrobial properties (Čižmáriková et al., 2020).
Enantioselective Synthesis
The development of chiral amino alcohol-based ligands for asymmetric alkynylation of chloral, resulting in high yield and enantiomeric excess, showcases the compound's utility in synthesizing pharmaceutically important building blocks. This demonstrates the role of related compounds in facilitating the synthesis of chiral intermediates for pharmaceutical applications (Jiang & Si, 2004).
Catalytic and Synthetic Applications
Further research into the catalytic activities of related compounds, such as the thermal chemistry of 1-chloro-2-methyl-2-propanol on nickel surfaces, explores their potential in chemical synthesis and industrial applications. This includes the formation of tert-butyl alcohol and isobutene, highlighting the versatility of these compounds in chemical transformations (Zhao et al., 2010).
properties
IUPAC Name |
1-(2-methylbutan-2-yloxy)-3-(2-methylpropylamino)propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H27NO2.ClH/c1-6-12(4,5)15-9-11(14)8-13-7-10(2)3;/h10-11,13-14H,6-9H2,1-5H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDMJJKJCQIZOFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)OCC(CNCC(C)C)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H28ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Isobutylamino)-3-(tert-pentyloxy)propan-2-ol hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.